Cas no 920979-08-4 (L-Glutamic acid, L-isoleucyl-L-alanyl-L-valyl-)

L-Glutamic acid, L-isoleucyl-L-alanyl-L-valyl- structure
920979-08-4 structure
Product Name:L-Glutamic acid, L-isoleucyl-L-alanyl-L-valyl-
CAS No:920979-08-4
MF:C19H34N4O7
MW:430.495865345001
CID:746247
PubChem ID:25166691
Update Time:2025-04-19

L-Glutamic acid, L-isoleucyl-L-alanyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

    • L-Glutamic acid, L-isoleucyl-L-alanyl-L-valyl-
    • (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-amino-3-methylpentanoyl]amino]propanoyl]amino]-3-methylbutanoyl]amino]pentanedioic acid
    • IAVE
    • DTXSID70648933
    • CHEMBL259240
    • 920979-08-4
    • BDBM50226171
    • L-Isoleucyl-L-alanyl-L-valyl-L-glutamic acid
    • Inchi: 1S/C19H34N4O7/c1-6-10(4)14(20)17(27)21-11(5)16(26)23-15(9(2)3)18(28)22-12(19(29)30)7-8-13(24)25/h9-12,14-15H,6-8,20H2,1-5H3,(H,21,27)(H,22,28)(H,23,26)(H,24,25)(H,29,30)/t10-,11-,12-,14-,15-/m0/s1
    • InChI Key: WLJWJOQWLPAHIE-YLXLXVFQSA-N
    • SMILES: O=C([C@H](C(C)C)NC([C@H](C)NC([C@H]([C@@H](C)CC)N)=O)=O)N[C@H](C(=O)O)CCC(=O)O

Computed Properties

  • Exact Mass: 430.24274944g/mol
  • Monoisotopic Mass: 430.24274944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 13
  • Complexity: 638
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 188Ų
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